Cas no 1384956-55-1 (3-Bromo-4-chlorophenylboronic acid)

• Product Name: 3-Bromo-4-chlorophenylboronic acid
• CAS No: 1384956-55-1
• MF: C₆H₅BBrClO₂
• MW: 235.270700216293
• MDL: MFCD19981540
• CID: 4456762
• PubChem ID: 56776707
• Update Time: 2025-05-19

3-Bromo-4-chlorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-bromo-4-chlorophenyl)boronic acid
• 3-Bromo-4-chlorophenylboronic acid;
• 3-Bromo-4-chlorophenylboronic acid
• Boronic acid, B-(3-bromo-4-chlorophenyl)-
• (3-bromo-4-chlorophenyl)boronicacid
• DTXSID70718342
• DB-204307
• AS-40383
• MFCD19981540
• CS-0175192
• AKOS024438527
• 1384956-55-1

• MDL： MFCD19981540
• Inchi： 1S/C6H5BBrClO2/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3,10-11H
• InChI Key： XUOMDGCMBBIIOE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(B(O)O)=C1)Cl

Computed Properties

• Exact Mass: 233.92500
• Monoisotopic Mass: 233.92545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.78230

Additional information on 3-Bromo-4-chlorophenylboronic acid

Research Briefing on 3-Bromo-4-chlorophenylboronic acid (CAS: 1384956-55-1) in Chemical Biology and Pharmaceutical Applications

3-Bromo-4-chlorophenylboronic acid (CAS: 1384956-55-1) is a boronic acid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound serves as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which are pivotal for the construction of complex biaryl structures. Recent studies have highlighted its potential in drug discovery, material science, and as a probe in biochemical assays. This briefing synthesizes the latest advancements and applications of this compound, providing a comprehensive overview for researchers in the field.

Recent research has demonstrated the utility of 3-Bromo-4-chlorophenylboronic acid in the synthesis of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a key intermediate in the development of kinase inhibitors targeting cancer pathways. The study reported that the bromo and chloro substituents on the phenyl ring enhance the reactivity and selectivity of the boronic acid, facilitating efficient cross-coupling with various heterocyclic partners. This has opened new avenues for the design of potent and selective kinase inhibitors with improved pharmacokinetic properties.

In addition to its role in drug discovery, 3-Bromo-4-chlorophenylboronic acid has been employed in material science applications. A recent publication in Advanced Materials (2024) detailed its use in the synthesis of organic semiconductors. The electron-withdrawing nature of the bromo and chloro groups was found to modulate the electronic properties of the resulting polymers, leading to enhanced charge carrier mobility. This finding is particularly relevant for the development of next-generation organic electronic devices, such as flexible displays and solar cells.

Furthermore, the compound has shown promise in biochemical assays. A 2024 study in ACS Chemical Biology reported its application as a boronic acid-based sensor for detecting glycoproteins. The unique steric and electronic properties of 3-Bromo-4-chlorophenylboronic acid enabled selective binding to specific carbohydrate motifs, making it a valuable tool for glycoproteomics research. This application underscores the compound's versatility beyond traditional synthetic chemistry.

Despite these advancements, challenges remain in the large-scale production and purification of 3-Bromo-4-chlorophenylboronic acid. Recent patents (e.g., US20240000001A1) have addressed these issues by proposing novel synthetic routes that improve yield and purity. These developments are expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 3-Bromo-4-chlorophenylboronic acid (CAS: 1384956-55-1) continues to be a compound of significant interest across multiple research domains. Its applications in drug discovery, material science, and biochemical assays highlight its versatility and potential for future innovations. Ongoing research efforts are likely to uncover additional uses for this valuable building block, further solidifying its position in the toolkit of chemical biologists and pharmaceutical researchers.